N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide

• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol
• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)bicyclo[2.2.1]heptane-3-carboxamide
• InChI: InChI=1S/C17H20N2OS/c18-9-14-12-3-1-2-4-15(12)21-17(14)19-16(20)13-8-10-5-6-11(13)7-10/h10-11,13H,1-8H2,(H,19,20)
• InChI Key: QVCGIGUGVRKOMY-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3CC4CCC3C4)C#N

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide, also known as CTDP-1, is a synthetic compound that has been studied for its potential therapeutic applications. CTDP-1 belongs to a class of compounds known as bicyclic amides, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide is not fully understood, but it is believed to involve the modulation of ion channels in the nervous system. Specifically, this compound has been shown to enhance the activity of certain potassium channels in neurons, which may result in increased neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. For example, it has been shown to enhance the activity of certain potassium channels in neurons, which may result in increased neuronal excitability and neurotransmitter release. Additionally, this compound has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide in laboratory experiments is its relatively simple synthesis method. Additionally, its ability to modulate ion channels in the nervous system makes it a potentially useful tool for studying neuronal function. However, as with any experimental compound, there may be limitations in terms of its specificity and potential off-target effects.

Future Directions

There are several potential future directions for research involving N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide. One area of interest is its potential therapeutic applications in neurological disorders such as epilepsy. Additionally, further investigation into its mechanism of action and effects on ion channels in the nervous system could yield valuable insights into neuronal function. Finally, there may be potential applications for this compound in the field of drug discovery, as its bicyclic amide structure may be useful in the development of novel compounds with therapeutic potential.

Synthesis Methods

The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide has been described in several research articles. One common method involves the reaction of 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene with bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride in the presence of a catalyst such as pyridine. The resulting product is then purified using various chromatographic techniques.

Scientific Research Applications

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide has been studied for its potential applications in various fields of scientific research. In particular, it has been investigated for its ability to modulate ion channels in the nervous system. This compound has been shown to enhance the activity of certain potassium channels in neurons, which may have implications for the treatment of neurological disorders such as epilepsy.